Cas no 34482-63-8 (Sucrose diacetate hexaisobutyrate)

Sucrose diacetate hexaisobutyrate Properties

Names and Identifiers

• Sucrose diacetate hexaisobutyrate
• SAIB
• Sucrose acetate isobutyrate
• [(2S,3S,4R,5R)-2-(acetyloxymethyl)-4-hydroxy-5-(hydroxymethyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-3-yl] 2-methylpropanoate
• SCHEMBL54032
• (2S,3S,4R,5R)-2-(Acetoxymethyl)-4-hydroxy-5-(hydroxymethyl)-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydrofuran-3-yl isobutyrate
• A-D-GLUCOPYRANOSIDE,6-O-ACETYL-1,3,4-TRIS-O-(2-METHYL-1-OXOPROPYL)-B-D-FRUCTOFURANOSYL, 6-ACETATE2,3,4-TRIS(2-METHYLPROPANOATE)
• 34482-63-8
• +Expand

• InChIKey： SOFLHPFCJKLSJL-BUDFFRDRSA-N
• Inchi： InChI=1S/C18H30O13/c1-7(2)16(26)29-15-12(23)10(5-20)30-18(15,6-27-8(3)21)31-17-14(25)13(24)11(22)9(4-19)28-17/h7,9-15,17,19-20,22-25H,4-6H2,1-3H3/t9-,10-,11-,12-,13+,14-,15+,17-,18+/m1/s1
• SMILES： CC(OC[C@]1(O[C@H](CO)[C@@H](O)[C@@H]1OC(C(C)C)=O)O[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)=O

Computed Properties

• Exact Mass: 454.169
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 10
• Monoisotopic Mass: 454.169
• Heavy Atom Count: 31
• Complexity: 628
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _2.1
• Topological Polar Surface Area: 202A^2

Experimental Properties

• LogP: -3.61790
• PSA: 201.67000
• Refractive Index: 1.572
• Boiling Point: 288 °C(lit.)
• Melting Point: ?7 °C(lit.)
• Flash Point: 296.6 °C
• Color/Form: Colorless to yellowish viscous liquid. No special smell.
• Density: 1.146 g/mL at 25 °C(lit.)